Cas no 1396768-45-8 (1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one)

• Product Name: 1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one
• CAS No: 1396768-45-8
• MF: C₂₁H₂₇N₃OS
• MW: 369.523583650589
• CID: 5364621
• Update Time: 2025-07-16

1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Phenyl-1-piperazinyl)-2-[4-(2-thienyl)-1-piperidinyl]ethanone
• 1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C21H27N3OS/c25-21(17-22-10-8-18(9-11-22)20-7-4-16-26-20)24-14-12-23(13-15-24)19-5-2-1-3-6-19/h1-7,16,18H,8-15,17H2
• InChI Key： HQGMDJLUHUAMEG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CN1CCC(C2SC=CC=2)CC1

Experimental Properties

• Density: 1.187±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.5±50.0 °C(Predicted)
• pka: 7.56±0.10(Predicted)

Additional information on 1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one

Research Brief on 1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one (CAS: 1396768-45-8)

Recent studies have highlighted the growing interest in the compound 1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one (CAS: 1396768-45-8) due to its potential applications in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining phenylpiperazine and thiophene-containing piperidine moieties, has shown promising pharmacological properties. The following brief synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The synthesis of 1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including nucleophilic substitution and amide coupling, to achieve efficient production. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the compound's structural integrity. These methodological advancements are critical for ensuring reproducibility and scalability in preclinical and clinical settings.

Pharmacological evaluations of this compound have revealed its affinity for specific neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways. In vitro assays demonstrate that 1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one acts as a potent ligand for dopamine D2 and serotonin 5-HT1A receptors, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression. Furthermore, molecular docking studies have provided insights into the binding interactions between this compound and its target receptors, offering a foundation for structure-activity relationship (SAR) optimization.

Recent preclinical studies have explored the therapeutic efficacy of this compound in animal models of neurological and psychiatric conditions. Results indicate that 1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one exhibits significant anxiolytic and antipsychotic effects with a favorable safety profile. Notably, its ability to cross the blood-brain barrier (BBB) has been confirmed, further supporting its potential as a central nervous system (CNS) drug candidate. However, further toxicological and pharmacokinetic studies are required to assess its long-term safety and bioavailability.

In conclusion, 1-(4-phenylpiperazin-1-yl)-2-[4-(thiophen-2-yl)piperidin-1-yl]ethan-1-one represents a promising candidate for drug development in the field of neuropharmacology. Its unique chemical structure and receptor-binding properties offer opportunities for the design of novel therapeutics targeting CNS disorders. Future research should focus on advancing this compound through clinical trials and exploring its potential in combination therapies. The ongoing investigations underscore the importance of interdisciplinary collaboration in translating chemical discoveries into viable medical solutions.